Cas no 31828-50-9 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino]-3-methyl-8-oxo-,hydrate (1:2), (6R,7R)-)

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino]-3-methyl-8-oxo-,hydrate (1:2), (6R,7R)-
• CAS No: 31828-50-9
• MF: C₁₆H₂₃N₃O₆S
• MW: 385.435322999954
• CID: 305085
• PubChem ID: 65476
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino]-3-methyl-8-oxo-,hydrate (1:2), (6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino]-3-methyl-8-oxo-,hydrate (1:2), (6R,7R)-
• (6R,7R)-7-{[(2R)-2-Amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino}- 3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic a cid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-...
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-(1,4-cyclohexadien-1-yl)acetyl]amino]-3-methyl-8-oxo
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,7-[[(2R)-amino-1,4-cyclohexadien-1-ylacetyl]amino]-3-methyl-8-oxo-, dihydrate,(6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[2-amino-2-(1,4-cyclohexadien-1-yl)acetamido]-3-methyl-8-oxo-, hydrate,D-
• Cefradine dihydrate
• Cephradine dihydrate
• Cephradine hydrate
• Sefril hydrate
• Velosef hydrate
• (6R,7R)-7-[[(2R)-Amino-1,4-cyclohexadien-1-ylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
• (6R,7R)-7-[[(2R)-2-amino-2-cyclohexa-1,4-dien-1-ylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(2-amino-2-(1,4-cyclohexadien-1-yl)acetamido)-3-methyl-8-oxo-, hydrate, D-
• SQ 22022
• 7-{[2-Amino-2-(cyclohexa-1,4-dien-1-yl)-1-hydroxyethylidene]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid--water (1/2)
• DTXSID50974005
• Q27261419
• Cefradin hydrate
• (6R,7R)-7-((R)-2-AMINO-2-(1,4-CYCLOHEXADIEN-1-YL)ACETAMIDO)-3-METHYL-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID DIHYDRATE
• 31828-50-9
• 56PPJ9MMPE
• 58456-86-3
• AKOS026749823
• CEPHRADINE DIHYDRATE [MI]
• SCHEMBL719332
• UNII-56PPJ9MMPE

• Inchi： 1S/C16H19N3O4S.2H2O/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9;;/h2-3,6,10-11,15H,4-5,7,17H2,1H3,(H,18,20)(H,22,23);2*1H2/t10-,11-,15-;;/m1../s1
• InChI Key： HBKDHIDYMXXJLI-OEDJVVDHSA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC([C@@H](C1=CCC=CC1)N)=O)=O.O.O

Computed Properties

• Exact Mass: 385.130756
• Monoisotopic Mass: 385.130756
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Melting Point: 183-185 ºC
• PSA: 141.52000
• LogP: 1.82710